Controllable supramolecular structures and luminescent properties of unique trimeric Zn(ii) 8-hydroxyquinolinates tuned by functional substituents†

Dalton Transactions Pub Date: 2012-11-16 DOI: 10.1039/C2DT31846F

Abstract

We reported here the self-assembly of two supramolecular structures based on similar trimeric Zn(II) units that are built from novel 2-substituted 8-hydroxyquinoline ligands and coordination Zn(II) ions. The aggregation behavior of zinc salt and ligand in solution was investigated by a variety of techniques, including 1H NMR, UV-vis and photoluminescence (PL). In the solid state, the supramolecular structures can be controlled by the substituted groups (–NO2 and –F) via intermolecular interaction, such as π⋯π stacking, C–H⋯O, and C–F⋯F–C interactions. As a result, the two trimeric Zn(II) complexes exhibit disparate photophysical properties. The present research holds great promise in the development of novel multinuclear Zn(II) materials, and may contribute to the understanding of structure–property relationships.

Graphical abstract: Controllable supramolecular structures and luminescent properties of unique trimeric Zn(ii) 8-hydroxyquinolinates tuned by functional substituents
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